N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide

• IUPAC Name: N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C14H15N3O/c1-11-5-3-4-6-12(11)10-17(2)14(18)13-9-15-7-8-16-13/h3-9H,10H2,1-2H3
• InChI Key: ICWJJKXVZKZWGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(C)C(=O)C2=NC=CN=C2
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide, also known as MPAC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MPAC is a pyrazine derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide has been studied extensively for its potential applications in the field of medicine. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide has also been studied for its potential use as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide involves the inhibition of various enzymes and proteins in the body. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide has also been reported to inhibit the activity of protein kinase C (PKC), a protein that is involved in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects:
N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide has been reported to exhibit various biochemical and physiological effects. It has been reported to reduce the production of inflammatory mediators such as prostaglandins and cytokines. N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide has also been reported to induce apoptosis in cancer cells and inhibit the growth of bacteria. In addition, N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide has been reported to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide has also been reported to exhibit low toxicity and high selectivity for its target enzymes and proteins. However, one limitation of using N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide in lab experiments is its instability in aqueous solutions, which can affect its efficacy.

Future Directions

There are several future directions for the research on N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide. One area of interest is the development of more stable analogs of N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide that can be used in aqueous solutions. Another area of interest is the development of N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide-based therapeutics for the treatment of various diseases such as cancer and neurological disorders. Furthermore, the potential use of N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide as a tool for studying the role of COX-2 and PKC in various biological processes is an area of future research.

Synthesis Methods

N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide has been synthesized using various methods, including the reaction of 2-methylpyrazine with N-methyl-N-[(2-methylphenyl)methyl]amine in the presence of a catalyst. Another method involves the reaction of 2-methylpyrazine with N-methyl-N-[(2-methylphenyl)methyl]chloroacetamide in the presence of a base. Both methods have been reported to yield N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide in good yields.